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Compound of Interest

Compound Name: (S)-Pyrrolidine-3-thiol

Cat. No.: B15278806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (S)-Pyrrolidine-3-thiol, a versatile

heterocyclic compound with significant potential in pharmaceutical research and development.

This document consolidates essential physicochemical data, outlines plausible synthetic

strategies, and explores potential biological applications, offering a valuable resource for

scientists engaged in drug discovery and medicinal chemistry.

Core Physicochemical Properties
(S)-Pyrrolidine-3-thiol is a chiral thiol-substituted pyrrolidine. Due to the reactivity of the free

thiol group, it is commonly supplied and handled as its more stable hydrochloride salt. The

properties of both the free base and its hydrochloride salt are summarized below for clarity and

comparative analysis.
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Property
(S)-Pyrrolidine-3-thiol
(Free Base)

(S)-Pyrrolidine-3-thiol
Hydrochloride

Molecular Formula C₄H₉NS C₄H₁₀ClNS

Molecular Weight 103.19 g/mol 139.65 g/mol

CAS Number Not readily available 101394-37-0

Appearance Presumed colorless liquid White to off-white solid

Chirality (S)-enantiomer (S)-enantiomer

Note: The molecular weight of the free base is calculated from the molecular weight of the

hydrochloride salt by subtracting the molecular weight of hydrogen chloride.

Synthetic Approaches
The synthesis of (S)-Pyrrolidine-3-thiol can be approached through several established

methods for the stereoselective functionalization of the pyrrolidine ring. A common and effective

strategy involves the use of chiral precursors, such as (S)-3-hydroxypyrrolidine, which is

commercially available. A generalized synthetic workflow is presented below.
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(S)-3-Hydroxypyrrolidine
(Starting Material)

Protection of Amine
(e.g., Boc, Cbz)

Step 1

Activation of Hydroxyl Group
(e.g., Mesylation, Tosylation)

Step 2

Nucleophilic Substitution
with Thiolating Agent

(e.g., Potassium Thioacetate)

Step 3

Hydrolysis of Thioester

Step 4

Deprotection of Amine

Step 5

(S)-Pyrrolidine-3-thiol
(Final Product)

Step 6
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Enzyme Active Site

Enzyme Cysteine Residue
(Nucleophilic Thiol)

Covalent or Non-covalent
Interaction

(S)-Pyrrolidine-3-thiol
(Potential Inhibitor)

Enzyme Inhibition

Click to download full resolution via product page
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[https://www.benchchem.com/product/b15278806#s-pyrrolidine-3-thiol-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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